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Compound of Interest

4-Chloro-2-methyl-3-
Compound Name:
nitrobenzotrifluoride

Cat. No.: B12083901

Get Quote

Chemical Intelligence & Identity Verification

Crucial Advisory: This compound is subject to frequent regioisomer confusion in commercial

catalogs. The nitration of the parent scaffold naturally favors the 5-nitro isomer due to steric
effects. You must rigorously verify the position of the nitro group (Position 3 vs. Position 5)
before procurement.

Molecular Specification
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Attribute

Detail

Chemical Name

4-Chloro-2-methyl-3-nitrobenzotrifluoride

Synonyms

4-Chloro-2-methyl-3-nitro-a,a,o-trifluorotoluene;

3-Nitro-4-chloro-2-methylbenzotrifluoride

CAS Number (Specific)

1408279-20-8 (High Confidence for 3-nitro

isomer)

CAS Number (Ambiguous)

18018-35-4 (Often refers to the 5-nitro isomer or

generic mix)

Molecular Formula CsHsCIF3NO2
Molecular Weight 239.58 g/mol
SMILES CC1=C(C(=C(C=C1C(F)(F)FCH[O-])

Structural Diagnostic:

Position 1: Trifluoromethyl (-CF3)[1]

Position 2: Methyl (-CH3)[2][3]

Position 4: Chloro (-CN[2][4]

Position 3: Nitro (-NO2) — The Critical Locus

Global Supplier Landscape

The market for this specific isomer is divided into Specialized Fluorine Chemistry Houses (Tier

1) and Custom Synthesis Providers (Tier 2). General catalog suppliers often mislabel the 5-

nitro isomer as the 3-nitro variant.

Tier 1: Verified Catalog Suppliers (Research Scale)

These suppliers explicitly list the specific 3-nitro isomer with distinct CAS numbers.
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Supplier Location Catalog /| SKU Relevance

Primary Choice.
Specializes in
SynQuest Labs USA (FL) 4854-7-12 fluorinated building
blocks. Explicitly lists
CAS 1408279-20-8.

Distributor for

specialized organics.

Arctom Scientific USA AAB-AAQ01W9IF2
Good formgto g
scale.
Caution: Verify isomer.
They list "3-nitro" but
Aromsyn China 18018-35-4* use the ambiguous

CAS. Request H-NMR

before purchase.

Tier 2: Custom Synthesis & Bulk Manufacturing

For scale-up (>100g), the 3-nitro isomer typically requires custom separation from the major 5-
nitro byproduct.

» Watson International: Capable of custom nitration and fractional crystallization.
o Oakwood Chemical: Often carries related fluorinated aromatics; inquire for custom sourcing.

o Apollo Scientific (UK): Strong in fluorinated intermediates; likely to source via custom
synthesis networks.

Technical Validation: The "Self-Validating" Protocol

Do not rely solely on the Certificate of Analysis (CoA) provided by the supplier. The steric
congestion at Position 3 makes this compound thermodynamically less favored than the 5-nitro
isomer, increasing the risk of receiving the wrong isomer.

The "Isomer Trap" Mechanism
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The synthesis involves nitrating 4-chloro-2-methylbenzotrifluoride.
o Directing Effects: -CH3 (o/p), -Cl (o/p), -CF3 (m). All direct to positions 3 and 5.
» Steric Hindrance: Position 3 is sandwiched between -CH3 and -ClI. Position 5 is open.

e Result: The 5-nitro isomer is the major product. The 3-nitro isomer is the minor product.

QC Checklist for Incoming Goods

e 1H-NMR Analysis (Mandatory):

o 3-Nitro Isomer (Target): Look for two aromatic protons that are ortho to each other
(Positions 5 and 6). Expect a doublet with a coupling constant J = 8.0-8.5 Hz.

o 5-Nitro Isomer (Impurity): The protons at Position 3 and 6 are para to each other. Expect
singlets or very small meta-coupling (J = 1-2 Hz).

e F-NMR:

o The chemical shift of the -CF3 group will differ slightly between isomers due to the
proximity of the nitro group.

e GC-MS:

o Ensure single peak purity >97%. Isomers may co-elute on standard columns; use a polar
column if possible.

Sourcing & Validation Workflow

The following diagram illustrates the decision logic for procuring this "difficult” isomer, ensuring
you do not waste time on the wrong chemical.
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Requirement:

4-Chloro-2-methyl-3-nitrobenzotrifluoride

Search CAS 1408279-20-8
(Specific for 3-Nitro)

:

Check Tier 1:
SynQuest, Arctom

Supplier Found?

Check Tier 2:
Custom Synthesis (Aromsyn, Watson)

Request Batch Data:
1H-NMR & GC Purity

Analyze NMR Coupling (J-value)

Observed \Observed

Doublet (J ~8Hz)
(Protons at 5,6)

Singlet/Meta-coupling
(Protons at 3,6)

VALIDATED:
3-Nitro Isomer

REJECT:
5-Nitro Isomer (Impurity)

Click to download full resolution via product page
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Figure 1: Strategic sourcing workflow emphasizing the critical NMR validation step to
distinguish the target 3-nitro isomer from the common 5-nitro impurity.

Synthesis & Handling (Backup Strategy)

If commercial sourcing fails, the compound can be synthesized via nitration, though yield will be
low due to regioselectivity.

Synthetic Pathway[1][10][12]

» Starting Material: 4-Chloro-2-methylbenzotrifluoride (CAS 18018-35-4 parent or similar).
o Reagents: Mixed acid (HNO3/H2S0a4) or Nitronium tetrafluoroborate (NO2BFa4).
e Reaction: Electrophilic Aromatic Substitution.[5]

 Purification: The 3-nitro isomer is the minor product. It requires careful column
chromatography or fractional crystallization to separate from the 5-nitro major product.

Handling & Safety[13]

e Hazards:

o Energetic: Nitro compounds on fluorinated rings can be shock-sensitive if distilled to
dryness.

o Toxicity: Likely skin sensitizer and irritant.[6] Use standard PPE (Nitrile gloves, fume
hood).

» Storage: Store under inert gas (Argon/Nitrogen) at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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